N-(2,3-dichlorophenyl)-1-naphthamide

• IUPAC Name: N-(2,3-dichlorophenyl)naphthalene-1-carboxamide
• InChI: InChI=1S/C17H11Cl2NO/c18-14-9-4-10-15(16(14)19)20-17(21)13-8-3-6-11-5-1-2-7-12(11)13/h1-10H,(H,20,21)
• InChI Key: BIOSPDINKKTFBA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2C(=O)NC3=C(C(=CC=C3)Cl)Cl
• Molecular Formula: C17H11Cl2NO
• Molecular Weight: 316.2 g/mol
• CAS RN: 414901-31-8

Description

N-(2,3-dichlorophenyl)-1-naphthamide, commonly known as diclofenac, is a non-steroidal anti-inflammatory drug (NSAID) that is widely used for the treatment of pain and inflammation. It is a potent inhibitor of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins, a group of inflammatory mediators. Diclofenac has been extensively studied for its various pharmacological properties and has been found to be effective in treating a wide range of conditions.

Mechanism of Action

Diclofenac works by inhibiting the activity of COX enzymes, which are responsible for the production of prostaglandins. Prostaglandins are a group of inflammatory mediators that are involved in the regulation of pain, fever, and inflammation. By inhibiting the activity of COX enzymes, diclofenac reduces the production of prostaglandins, thereby reducing pain, fever, and inflammation.
Biochemical and Physiological Effects
Diclofenac has various biochemical and physiological effects. It has been found to inhibit the production of reactive oxygen species (ROS), which are involved in the development of inflammation and tissue damage. It has also been found to have antioxidant properties, which can help to protect cells from oxidative damage. Additionally, diclofenac has been found to inhibit the activity of various enzymes involved in the regulation of inflammation, such as matrix metalloproteinases (MMPs) and phospholipase A2 (PLA2).

Advantages and Limitations for Lab Experiments

Diclofenac has several advantages for lab experiments. It is readily available and relatively inexpensive. It has also been extensively studied, and its pharmacological properties are well understood. Additionally, diclofenac has been found to be effective in treating a wide range of conditions, making it a useful tool for researchers studying various diseases.
However, there are also some limitations to the use of diclofenac in lab experiments. It can have off-target effects, which can complicate the interpretation of results. Additionally, it has been found to have variable effects in different cell types and animal models, which can make it difficult to extrapolate results to humans.

Future Directions

There are several future directions for research on diclofenac. One area of interest is the development of more selective COX inhibitors that have fewer off-target effects. Another area of interest is the development of diclofenac derivatives that have improved pharmacokinetic properties, such as increased bioavailability and longer half-life. Additionally, there is a need for more research on the long-term effects of diclofenac use, particularly in vulnerable populations such as the elderly and those with pre-existing cardiovascular disease. Finally, there is a need for more research on the mechanisms of action of diclofenac, particularly with regard to its effects on ROS and other inflammatory mediators.

Synthesis Methods

Diclofenac can be synthesized by a variety of methods, including the reaction of 2,3-dichloroaniline with 1-naphthoic acid in the presence of a catalyst such as phosphorus oxychloride. Another method involves the reaction of 2,3-dichloroaniline with 1,4-dichloronaphthalene in the presence of a base such as sodium hydroxide. The resulting product is then converted to diclofenac by reacting it with sodium hydroxide and carbon dioxide.

Scientific Research Applications

Diclofenac has been extensively studied for its various pharmacological properties. It has been found to be effective in treating a wide range of conditions, including rheumatoid arthritis, osteoarthritis, ankylosing spondylitis, and acute pain. It has also been found to be effective in reducing fever and inflammation associated with various conditions.